Cas no 98136-33-5 (1,4-Pentadiyne, 3-chloro-)
1,4-Pentadiyne, 3-chloro- structure
Product Name:1,4-Pentadiyne, 3-chloro-
CAS No:98136-33-5
MF:C5H3Cl
MW:98.5303204059601
CID:6123634
PubChem ID:54448061
Update Time:2025-09-19
1,4-Pentadiyne, 3-chloro- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Pentadiyne, 3-chloro-
- EN300-7230076
- 98136-33-5
- 3-chloropenta-1,4-diyne
-
- Inchi： 1S/C5H3Cl/c1-3-5(6)4-2/h1-2,5H
- InChI Key： WSYPOZJDYQMFLY-UHFFFAOYSA-N
- SMILES： C#CC(Cl)C#C
Computed Properties
- Exact Mass: 97.9923278g/mol
- Monoisotopic Mass: 97.9923278g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 1.090±0.06 g/cm3(Predicted)
- Boiling Point: 43-44 °C(Press: 90 Torr)
1,4-Pentadiyne, 3-chloro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7230076-0.05g |
3-chloropenta-1,4-diyne |
98136-33-5 | 0.05g |
$827.0 | 2023-05-25 | ||
| Enamine | EN300-7230076-0.1g |
3-chloropenta-1,4-diyne |
98136-33-5 | 0.1g |
$867.0 | 2023-05-25 | ||
| Enamine | EN300-7230076-0.25g |
3-chloropenta-1,4-diyne |
98136-33-5 | 0.25g |
$906.0 | 2023-05-25 | ||
| Enamine | EN300-7230076-0.5g |
3-chloropenta-1,4-diyne |
98136-33-5 | 0.5g |
$946.0 | 2023-05-25 | ||
| Enamine | EN300-7230076-1.0g |
3-chloropenta-1,4-diyne |
98136-33-5 | 1g |
$986.0 | 2023-05-25 | ||
| Enamine | EN300-7230076-2.5g |
3-chloropenta-1,4-diyne |
98136-33-5 | 2.5g |
$1931.0 | 2023-05-25 | ||
| Enamine | EN300-7230076-5.0g |
3-chloropenta-1,4-diyne |
98136-33-5 | 5g |
$2858.0 | 2023-05-25 | ||
| Enamine | EN300-7230076-10.0g |
3-chloropenta-1,4-diyne |
98136-33-5 | 10g |
$4236.0 | 2023-05-25 |
1,4-Pentadiyne, 3-chloro- Related Literature
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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